Diethylhomospermine

Specification

• CAS No.: 119422-08-1
• Molecular Formula: C16H38N4
• Molecular Weight: 286.50 g/mol
• IUPAC Name: N-ethyl-N'-[4-[4-(ethylamino)butylamino]butyl]butane-1,4-diamine
• Standard InChI: InChI=1S/C16H38N4/c1-3-17-11-5-7-13-19-15-9-10-16-20-14-8-6-12-18-4-2/h17-20H,3-16H2,1-2H3
• Standard InChI Key: QXOCYGPVDXDFLC-UHFFFAOYSA-N
• SMILES: CCNCCCCNCCCCNCCCCNCC
• Canonical SMILES: CCNCCCCNCCCCNCCCCNCC
• Appearance: Solid powder

Introduction

Diethylhomospermine, also known as N(1),N(14)-Bis(ethyl)homospermine or 1,14-Bis(ethylamino)-5,10-diazatetradecane, is a polyamine analogue with significant biological activities. It is characterized by its molecular formula C16H38N4 and molecular weight of 286.50 g/mol. This compound has been studied for its antiproliferative and potential anti-diarrheal properties, making it a subject of interest in medical research.

Biological Activities

Diethylhomospermine exhibits antiproliferative effects, which are beneficial in controlling cell growth, particularly in cancer research. Additionally, it has shown potential as an anti-diarrheal agent by modulating inotropic stasis and reducing stool volume. This action is mediated through the antagonism of polyamine activity at the NMDA receptor glutamine binding site.

Comparison with Other Polyamines

Polyamines like homospermidine and homospermine are naturally occurring compounds involved in various cellular processes. Diethylhomospermine, as a synthetic analogue, offers insights into how modifications to the polyamine structure can alter biological activity. For instance, homospermidine is synthesized through specific enzymatic pathways involving homospermidine synthase (HSS).

Table: Comparison with Natural Polyamines

Compound	Molecular Formula	Biological Role
Diethylhomospermine	C16H38N4	Antiproliferative, Anti-diarrheal
Homospermidine	C7H19N3	Involved in cell growth regulation
Homospermine	C9H23N3	Naturally occurring polyamine